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Compound of Interest

Compound Name: Ethylhydrazine

Cat. No.: B1196685 Get Quote

An In-depth Technical Guide on Ethylhydrazine: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides the core molecular

information for ethylhydrazine.

Molecular and Physical Properties
Ethylhydrazine is a chemical compound with the molecular formula C2H8N2.[1][2] Its

molecular weight is approximately 60.10 g/mol .[1][3]

The following table summarizes the key molecular data for ethylhydrazine:

Property Value Source

Molecular Formula C2H8N2 PubChem[1], NIST[2]

Molecular Weight 60.10 g/mol PubChem[1]

IUPAC Name ethylhydrazine PubChem[1]

CAS Registry Number 624-80-6 NIST[2]

Logical Relationship of Molecular Formula and
Weight
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The molecular weight of a compound is derived from the sum of the atomic weights of its

constituent atoms, as defined by its molecular formula.

Molecular Formula: C₂H₈N₂ Atomic Weights (g/mol)

2 x Carbon 12.01

8 x Hydrogen 1.008

2 x Nitrogen 14.01

Molecular Weight
(60.10 g/mol)

Summation

Summation
Summation

Click to download full resolution via product page

Caption: Calculation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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